Cas no 116758-04-4 (2-Pyrazinecarboxaldehyde,5-acetyl-)

2-Pyrazinecarboxaldehyde,5-acetyl- structure
116758-04-4 structure
Product Name:2-Pyrazinecarboxaldehyde,5-acetyl-
CAS No:116758-04-4
MF:C7H6N2O2
MW:150.134741306305
CID:131368
PubChem ID:45083704
Update Time:2025-04-19

2-Pyrazinecarboxaldehyde,5-acetyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarboxaldehyde,5-acetyl-
    • Pyrazinecarboxaldehyde, 5-acetyl- (9CI)
    • 5-Acetylpyrazine-2-carbaldehyde
    • SCHEMBL15581121
    • 116758-04-4
    • Inchi: 1S/C7H6N2O2/c1-5(11)7-3-8-6(4-10)2-9-7/h2-4H,1H3
    • InChI Key: ZCKNFNITQJFHEY-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=NC(C=O)=CN=1

Computed Properties

  • Exact Mass: 150.04298
  • Monoisotopic Mass: 150.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.9A^2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 59.92
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